Cas no 726153-82-8 (6-Amino-1-butyl-5-(furan-2-ylmethyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-Amino-1-butyl-5-(furan-2-ylmethyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 726153-82-8
• MF: C₁₃H₁₈N₄O₃
• MW: 278.307022571564
• CID: 3105535
• Update Time: 2025-05-30

6-Amino-1-butyl-5-(furan-2-ylmethyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-Amino-1-butyl-5-[(furan-2-ylmethyl)-amino]-1H-pyrimidine-2,4-dione
• 6-Amino-1-butyl-5-(furan-2-ylmethyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C13H18N4O3/c1-2-3-6-17-11(14)10(12(18)16-13(17)19)15-8-9-5-4-7-20-9/h4-5,7,15H,2-3,6,8,14H2,1H3,(H,16,18,19)
• InChI Key： WBIWFAIZIFPOOH-UHFFFAOYSA-N
• SMILES： O=C1NC(C(=C(N)N1CCCC)NCC1=CC=CO1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 6-Amino-1-butyl-5-(furan-2-ylmethyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 6-Amino-1-butyl-5-(furan-2-ylmethyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 726153-82-8)

6-Amino-1-butyl-5-(furan-2-ylmethyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 726153-82-8) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the tetrahydropyrimidine class, a scaffold that is widely explored for its pharmacological relevance. The presence of multiple amino groups and a furanylmethyl substituent makes it a promising candidate for further investigation in drug discovery pipelines.

The structure of this compound is characterized by a six-membered ring system containing two nitrogen atoms, with additional functional groups attached. The 1-butyl side chain contributes to the lipophilicity of the molecule, while the furan-2-ylmethyl group introduces a polar aromatic moiety. These features collectively influence its solubility, metabolic stability, and interactions with biological targets. The dione functionality at the 2,4 positions adds another layer of complexity, potentially affecting reactivity and binding affinity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Tetrahydropyrimidines, in particular, have been extensively studied for their roles in various biological processes. For instance, derivatives of tetrahydropyrimidine have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The specific arrangement of atoms in 6-Amino-1-butyl-5-(furan-2-ylmethyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione may confer unique properties that make it an attractive lead compound for further optimization.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. By leveraging its core structure, chemists can explore modifications that enhance its biological activity or improve pharmacokinetic properties. For example, replacing the butyl group with other alkyl or aryl chains could alter the compound's solubility profile or target specificity. Similarly, modifications to the furan ring might introduce new interactions with biological receptors or enzymes.

The synthesis of this compound typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale screenings for biological activity.

From a medicinal chemistry perspective, the biological activity of 6-Amino-1-butyl-5-(furan-2-ylmethyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione has been explored in several preclinical studies. Initial assays have suggested potential effects on enzymes such as phosphodiesterases and kinases, which are implicated in various diseases including cancer and inflammatory disorders. However, more comprehensive studies are needed to fully elucidate its mechanism of action and therapeutic window.

The pharmacokinetic profile of this compound is another critical area of interest. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to determine its suitability for clinical development. Computational modeling techniques have become increasingly valuable in predicting these properties before experimental testing is conducted. Such approaches can significantly reduce the time and cost associated with drug discovery by identifying promising candidates early in the process.

Recent advancements in drug delivery systems have also opened new avenues for utilizing compounds like 6-Amino-1-butyl-5-(furan-2-ylmethyl)amino-1,2,3,4-tetrahydropyrimidine-2,4-dione. Nanoparticle formulations and prodrugs can enhance bioavailability and target specificity while minimizing side effects. These innovations are particularly relevant for diseases that require prolonged or localized treatment.

The regulatory landscape surrounding novel pharmaceutical compounds continues to evolve. Ensuring compliance with international guidelines is essential for successful market entry. Regulatory agencies such as the FDA and EMA require extensive documentation regarding chemical synthesis, toxicology studies, and clinical trials before approving a new drug. Companies investing in this compound must navigate these requirements carefully to bring their products to market efficiently.

In conclusion, 6-Amino-1-butyl-5-(furan-2-ylmethyl)amino-1,2,3,4-tetrahydropyrimidine - 2 , 4 - dione (CAS No . 726153 - 82 - 8 ) represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features , coupled with preliminary evidence of biological activity , make it an intriguing subject for future studies . As research methodologies continue to advance , the potential applications of this compound are likely to expand , offering new hope for addressing unmet medical needs .